Cas no 100389-80-8 (2-Butenamide, N-(2-phenylethyl)-)

• Product Name: 2-Butenamide, N-(2-phenylethyl)-
• CAS No: 100389-80-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1126784
• Update Time: 2024-07-27

2-Butenamide, N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(2-phenylethyl)-

• Inchi： 1S/C12H15NO/c1-2-6-12(14)13-10-9-11-7-4-3-5-8-11/h2-8H,9-10H2,1H3,(H,13,14)
• InChI Key： KABVDEVMZWSSRL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C=CC

Computed Properties

• Exact Mass: 189.11545

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±25.0 °C(Predicted)
• PSA: 29.1
• pka: 15.19±0.46(Predicted)